Cas no 1017-10-3 (5-Butyl-3-phenylisoxazole)
5-Butyl-3-phenylisoxazole structure
Product Name:5-Butyl-3-phenylisoxazole
CAS No:1017-10-3
MF:C13H15NO
MW:201.264303445816
CID:2656077
PubChem ID:10241926
Update Time:2025-04-21
5-Butyl-3-phenylisoxazole Chemical and Physical Properties
Names and Identifiers
-
- 5-butyl-3-phenyl-1,2-oxazole
- 5-Butyl-3-phenylisoxazole
- DTXSID80437178
- DTXCID50388002
- 1017-10-3
-
- Inchi: 1S/C13H15NO/c1-2-3-9-12-10-13(14-15-12)11-7-5-4-6-8-11/h4-8,10H,2-3,9H2,1H3
- InChI Key: GRPJGWORVDJSRE-UHFFFAOYSA-N
- SMILES: O1C(=CC(C2C=CC=CC=2)=N1)CCCC
Computed Properties
- Exact Mass: 201.115364g/mol
- Monoisotopic Mass: 201.115364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 201.26g/mol
- XLogP3: 3.8
- Topological Polar Surface Area: 26Ų
5-Butyl-3-phenylisoxazole Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
1017-10-3 (5-Butyl-3-phenylisoxazole) Related Products
- 62254-74-4(5-Methylisoxazole-3-carboxaldehyde)
- 206055-86-9(3-(4-Methoxyphenyl)isoxazol-5-ylmethanol)
- 52320-59-9(5-Ethylisoxazole-3-carboxylic Acid)
- 605663-76-1(3-(4-Nitro-Phenyl)-Isoxazol-5-Yl-Methanol)
- 1122-01-6(Isoxazole, 5-(1,1-dimethylethyl)-)
- 1018297-63-6([3-(4-fluorophenyl)-5-methyl-1,2-oxazol-4-yl]methanol)
- 300-87-8(3,5-Dimethylisoxazole)
- 154016-48-5((5-methyl-1,2-oxazol-3-yl)methanamine)
- 438565-35-6((3-(3-Nitrophenyl)isoxazol-5-yl)methanol)
- 4369-55-5(3-phenyl-1,2-oxazol-5-amine)
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